molecular formula C11H14INO B8699634 N-(3-iodophenyl)oxan-4-amine

N-(3-iodophenyl)oxan-4-amine

Cat. No. B8699634
M. Wt: 303.14 g/mol
InChI Key: FMRGTGZXMJEWEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-iodophenyl)oxan-4-amine is a useful research compound. Its molecular formula is C11H14INO and its molecular weight is 303.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3-iodophenyl)oxan-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-iodophenyl)oxan-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(3-iodophenyl)oxan-4-amine

Molecular Formula

C11H14INO

Molecular Weight

303.14 g/mol

IUPAC Name

N-(3-iodophenyl)oxan-4-amine

InChI

InChI=1S/C11H14INO/c12-9-2-1-3-11(8-9)13-10-4-6-14-7-5-10/h1-3,8,10,13H,4-7H2

InChI Key

FMRGTGZXMJEWEM-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1NC2=CC(=CC=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

13bd) A mixture of 2 g of 3-iodoaniline and 1.26 ml of tetrahydro-4H-pyran-4-one is boiled in 50 ml of toluene on a water separator for 4 hrs. The solution of the imine which remains behind is treated with 20 ml of methanol and 520 mg of sodium borohydride are added in portions. The mixture is stirred at room temperature for 16 hrs., then poured into water and extracted with ethyl acetate. Chromatography on silica gel with ethyl acetate/hexane 3:7 gives 559 mg of (3-iodo-phenyl)-(tetrahydropyran-4-yl)-amine as a colourless oil. Yield: 20%. Mass spectrum: peaks inter alia at m/e: 303 (M+, 100%), 245 (40%), 219 (40%), 130 (90%), 117 (62%).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.26 mL
Type
reactant
Reaction Step One
[Compound]
Name
imine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
520 mg
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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